2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole

• IUPAC Name: 2-methyl-1-[2-(2-methylphenoxy)ethyl]benzimidazole
• InChI: InChI=1S/C17H18N2O/c1-13-7-3-6-10-17(13)20-12-11-19-14(2)18-15-8-4-5-9-16(15)19/h3-10H,11-12H2,1-2H3
• InChI Key: LZHVORBBGKJMJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCN2C(=NC3=CC=CC=C32)C
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol

Description

2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole, also known as MPEB, is a chemical compound that has been extensively studied for its potential use in scientific research. MPEB is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in a variety of physiological and pathological processes.

Mechanism of Action

2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole is a selective antagonist of mGluR5, which is a G protein-coupled receptor that is widely expressed in the central nervous system. When activated, mGluR5 can modulate synaptic transmission and plasticity, as well as regulate various intracellular signaling pathways. By blocking the activation of mGluR5, 2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole can modulate the activity of neurons and alter various physiological and pathological processes.
Biochemical and Physiological Effects:
2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole has been shown to have a variety of biochemical and physiological effects in animal models. For example, 2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole can reduce the reinforcing effects of drugs of abuse such as cocaine and alcohol. 2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole can also reduce anxiety-like behavior and improve cognitive function in animal models. In addition, 2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole in lab experiments is its selectivity for mGluR5. This allows researchers to specifically target this receptor and study its role in various physiological and pathological processes. However, one limitation of using 2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole is its relatively low potency compared to other mGluR5 antagonists. This can make it difficult to achieve complete blockade of mGluR5 activity in some experiments.

Future Directions

There are many potential future directions for research on 2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole and its role in various physiological and pathological processes. For example, researchers could investigate the use of 2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, researchers could investigate the role of mGluR5 in other neurological disorders such as schizophrenia and autism spectrum disorder. Finally, researchers could investigate the potential use of 2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole as a tool to study the role of mGluR5 in various cellular and molecular processes.

Synthesis Methods

2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole can be synthesized using a multi-step process that involves the reaction of 2-methyl-1H-benzimidazole with 2-bromoethyl-2-methylphenyl ether, followed by a series of purification steps. The final product is a white crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO).

Scientific Research Applications

2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole has been widely used in scientific research as a tool to study the role of mGluR5 in various physiological and pathological processes. For example, 2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole has been used to investigate the role of mGluR5 in addiction, anxiety, depression, and cognitive function. 2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-benzimidazole has also been used in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.